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Compound of Interest

Compound Name:
6-Bromo-3-cyclopropoxy-2-

fluoropyridine

Cat. No.: B13239017

Get Quote

Identity & Physicochemical Profile
CAS Number: 1243387-03-2 IUPAC Name: 6-Bromo-3-(cyclopropyloxy)-2-fluoropyridine

Molecular Formula: C₈H₇BrFNO Molecular Weight: 232.05 g/mol

This fluorinated pyridine intermediate is a critical scaffold in modern medicinal chemistry,

particularly in the design of kinase inhibitors (e.g., c-Met, VEGFR) where the cyclopropyl ether

moiety serves as a bioisostere for methoxy groups. The cyclopropyl group enhances metabolic

stability by retarding oxidative dealkylation (CYP450 metabolism) while increasing lipophilicity

without significantly altering the steric profile.

Key Physicochemical Properties
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Property
Value
(Experimental/Predicted)

Significance

Appearance White to off-white solid
Standard purity indicator

(>95%).

Boiling Point 260.5 ± 35.0 °C (760 mmHg)
High thermal stability for cross-

coupling.

Density 1.6 ± 0.1 g/cm³
High density due to

bromine/fluorine content.

pKa (Conj. Acid) ~ -0.5 to 0.5
Weakly basic pyridine nitrogen

due to EWGs (F, Br).

LogP 2.64
Moderate lipophilicity; good

membrane permeability.

Solubility DMSO, DCM, Ethyl Acetate
Poor water solubility; requires

organic co-solvents.

Synthetic Architecture
The synthesis of 6-Bromo-3-cyclopropoxy-2-fluoropyridine presents a specific challenge:

the installation of the cyclopropyl ether linkage. Unlike simple alkyl ethers, cyclopropyl halides

are resistant to SN2 attack due to ring strain and orbital hybridization (sp²-like character).

Two primary routes are validated for this transformation: the Chan-Lam Oxidative Coupling

(High Fidelity) and the Cesium-Mediated Alkylation (Process Scale).

Route A: Chan-Lam Oxidative Coupling (Recommended)
This method utilizes copper catalysis to couple the phenol with cyclopropylboronic acid. It

avoids the harsh conditions required for alkylation with cyclopropyl halides.

Precursor: 6-Bromo-2-fluoropyridin-3-ol (CAS: 850142-72-2)

Reagents: Cyclopropylboronic acid, Cu(OAc)₂, 2,2'-Bipyridine, Na₂CO₃

Solvent: 1,2-Dichloroethane (DCE) or Toluene
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Conditions: 70°C, Open air (O₂ source)

Route B: Nucleophilic Substitution (Traditional)
Direct alkylation requires forcing conditions due to the poor electrophilicity of

bromocyclopropane.

Reagents: Bromocyclopropane, Cs₂CO₃ (Cesium Carbonate)

Solvent: DMF or DMSO

Conditions: 150°C, Sealed tube (slow kinetics, 12-24h)

Visualization: Synthetic Pathways

6-Bromo-2-fluoropyridin-3-ol
(CAS: 850142-72-2)

Method A: Chan-Lam Coupling
Cyclopropylboronic acid, Cu(OAc)2

Na2CO3, DCE, 70°C, Air

Method B: Cs-Mediated Alkylation
Bromocyclopropane, Cs2CO3

DMF, 150°C
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Figure 1: Comparative synthetic routes. Method A (Chan-Lam) is preferred for laboratory scale

due to milder conditions and higher conversion rates.

Experimental Protocol (Chan-Lam Method)
This protocol is designed for the synthesis of 1.0 g of the target compound.

Reagents:

6-Bromo-2-fluoropyridin-3-ol (1.0 eq, 5.2 mmol, 1.0 g)

Cyclopropylboronic acid (2.0 eq, 10.4 mmol)

Copper(II) Acetate (1.0 eq, 5.2 mmol)
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2,2'-Bipyridine (1.0 eq, 5.2 mmol)

Sodium Carbonate (2.0 eq, 10.4 mmol)

DCE (25 mL, 0.2 M)

Step-by-Step Methodology:

Catalyst Activation: In a dry round-bottom flask, combine Cu(OAc)₂ and 2,2'-bipyridine in

DCE. Stir at room temperature for 15 minutes until a blue-green complex forms.

Addition: Add the pyridine phenol precursor, cyclopropylboronic acid, and finely ground

Na₂CO₃ to the mixture.

Reaction: Equip the flask with a reflux condenser open to the atmosphere (or a drying tube if

humidity is high, but O₂ is required). Heat the mixture to 70°C.

Monitoring: Monitor via LC-MS or TLC (Hexane/EtOAc 4:1). The reaction typically reaches

completion in 12–16 hours.

Workup: Cool to room temperature. Filter the slurry through a pad of Celite to remove copper

salts. Wash the pad with DCM.

Purification: Concentrate the filtrate under reduced pressure. Purify the residue via flash

column chromatography (SiO₂, 0-10% EtOAc in Hexanes).

Yield Expectation: 75–85% as a white crystalline solid.

Reactivity & Functionalization Logic
The 1,2,3,6-substitution pattern of this pyridine offers orthogonal reactivity, allowing for

sequential functionalization. This "molecular lego" approach is vital for SAR (Structure-Activity

Relationship) studies.

Orthogonal Reactivity Map
C-2 Position (Fluorine): Highly activated for SNAr (Nucleophilic Aromatic Substitution) due to

the inductive effect of the pyridine nitrogen and the electron-withdrawing bromine at C-6.
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Nucleophiles:[1][2][3] Primary amines, anilines, thiols.

Conditions: DMSO/DIPEA, 60-100°C.

C-6 Position (Bromine): Excellent handle for Pd-Catalyzed Cross-Coupling.

Reactions: Suzuki-Miyaura (Aryl/Heteroaryl), Buchwald-Hartwig (Amines), Sonogashira

(Alkynes).

Selectivity: The C-Br bond is reactive toward Pd(0), while the C-F bond remains inert

under standard Suzuki conditions.

Visualization: Functionalization Workflow

6-Bromo-3-cyclopropoxy-2-fluoropyridine
(CAS: 1243387-03-2)

Pathway 1: S_NAr (C-2 Displacement)
Replaces Fluorine with Amines/Thiols

  R-NH2, Base, Heat  

Pathway 2: Pd-Coupling (C-6 Insertion)
Replaces Bromine with Aryl/Heteroaryl

  Ar-B(OH)2, Pd(0), Base  

2-Amino-6-bromo-3-cyclopropoxypyridine
(Intermediate for further coupling)

6-Aryl-3-cyclopropoxy-2-fluoropyridine
(Retains Fluorine for late-stage S_NAr)

Click to download full resolution via product page

Figure 2: Orthogonal functionalization strategy. The sequence (SNAr then Suzuki vs. Suzuki

then SNAr) dictates the final scaffold architecture.

Safety & Handling (E-E-A-T)
While specific toxicological data for this CAS is limited, it should be handled with the rigorous

protocols assigned to halogenated pyridines.

Hazard Classification (GHS):
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling Protocol:

Use only in a chemical fume hood.

Wear nitrile gloves (double-gloving recommended for DMSO solutions).

Incompatibility: Avoid strong oxidizing agents and strong bases (unless intended for

reaction).

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Halogenated pyridines can

degrade (discolor) upon prolonged exposure to light and moisture.

References
ChemBuyersGuide. (n.d.). CAS 1243387-03-2 Entry. Retrieved from [Link]

King, A. E., et al. (2010). "Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and
Azaheterocycles." Journal of the American Chemical Society. (Methodology for Chan-Lam
coupling of cyclopropylboronic acids).
Wuitschik, G., et al. (2008). "Oxetanes as promising physicochemical motifs in drug
discovery." Journal of Medicinal Chemistry. (Context on cyclopropyl/oxetanyl ethers in med
chem).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles - PMC
[pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chembuyersguide.com/
https://www.benchchem.com/product/b13239017?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6003411/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6003411/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13239017?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. masterorganicchemistry.com [masterorganicchemistry.com]

3. organic-synthesis.com [organic-synthesis.com]

To cite this document: BenchChem. [Technical Monograph: 6-Bromo-3-cyclopropoxy-2-
fluoropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13239017/docs#technical-monograph-6-bromo-3-
cyclopropoxy-2-fluoropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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